Benzyl N,N-bis(tert-butoxycarbonyl)-5-oxo-L-norvalinate
CAS No.:
Cat. No.: VC20683188
Molecular Formula: C22H31NO7
Molecular Weight: 421.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H31NO7 |
|---|---|
| Molecular Weight | 421.5 g/mol |
| IUPAC Name | benzyl 2-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-oxopentanoate |
| Standard InChI | InChI=1S/C22H31NO7/c1-21(2,3)29-19(26)23(20(27)30-22(4,5)6)17(13-10-14-24)18(25)28-15-16-11-8-7-9-12-16/h7-9,11-12,14,17H,10,13,15H2,1-6H3 |
| Standard InChI Key | MTIFZHHXZBCEMJ-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)(C)OC(=O)N(C(CCC=O)C(=O)OCC1=CC=CC=C1)C(=O)OC(C)(C)C |
Introduction
Benzyl N,N-bis(tert-butoxycarbonyl)-5-oxo-L-norvalinate is a complex organic compound with the molecular formula C22H31NO7 and a molecular weight of 421.48404 g/mol . It is identified by the CAS number 1138018-25-3 . This compound is typically used in organic synthesis reactions as a reagent or intermediate .
Synthesis Pathways
The synthesis of Benzyl N,N-bis(tert-butoxycarbonyl)-5-oxo-L-norvalinate involves organic synthesis steps, which can vary depending on experimental conditions and desired outcomes . Common methods include protecting group strategies, where tert-butoxycarbonyl (Boc) groups are used to protect amino functionalities during synthesis.
Applications in Organic Synthesis
This compound is used as an intermediate in the synthesis of more complex molecules, particularly in peptide chemistry and related fields. The presence of the benzyl group and Boc protecting groups makes it versatile for various chemical transformations.
Chemical Data Table
| Property | Value |
|---|---|
| Molecular Formula | C22H31NO7 |
| Molecular Weight | 421.48404 g/mol |
| CAS Number | 1138018-25-3 |
| Purity | 95% |
Suppliers and Availability
Benzyl N,N-bis(tert-butoxycarbonyl)-5-oxo-L-norvalinate is available from several chemical suppliers, including BOC Sciences and Lookchem .
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